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  3. (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
(4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
Brand Name: Vulcanchem
CAS No.: 125882-62-4
VCID: VC21211377
InChI: InChI=1S/C27H48N4O8/c1-4-5-6-7-8-9-10-11-20(33)15-24(35)30-22(16-23(29)34)27(39)31(19(17-32)14-18(2)3)26(38)21(28)12-13-25(36)37/h17-22,33H,4-16,28H2,1-3H3,(H2,29,34)(H,30,35)(H,36,37)/t19?,20?,21-,22-/m0/s1
SMILES: CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)C(CCC(=O)O)N)O
Molecular Formula: C27H48N4O8
Molecular Weight: 556.7 g/mol

(4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid

CAS No.: 125882-62-4

Cat. No.: VC21211377

Molecular Formula: C27H48N4O8

Molecular Weight: 556.7 g/mol

* For research use only. Not for human or veterinary use.

(4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid - 125882-62-4

Specification

CAS No. 125882-62-4
Molecular Formula C27H48N4O8
Molecular Weight 556.7 g/mol
IUPAC Name (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(4-methyl-1-oxopentan-2-yl)amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C27H48N4O8/c1-4-5-6-7-8-9-10-11-20(33)15-24(35)30-22(16-23(29)34)27(39)31(19(17-32)14-18(2)3)26(38)21(28)12-13-25(36)37/h17-22,33H,4-16,28H2,1-3H3,(H2,29,34)(H,30,35)(H,36,37)/t19?,20?,21-,22-/m0/s1
Standard InChI Key GURSMJKVYGQDIS-UJKMTWAASA-N
Isomeric SMILES CCCCCCCCCC(CC(=O)N[C@@H](CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)[C@H](CCC(=O)O)N)O
SMILES CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)C(CCC(=O)O)N)O
Canonical SMILES CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C=O)C(=O)C(CCC(=O)O)N)O

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